![molecular formula C21H19ClO4S B563810 5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate CAS No. 65615-25-0](/img/structure/B563810.png)
5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate, also known as CM-PMP-4MBS, is a synthetic compound that has been used in various scientific experiments and research. This compound has been used in the fields of biochemistry, physiology, and pharmacology. It has been studied for its effects on the body and its potential therapeutic applications.
Scientific Research Applications
Pharmacological Effects of Phenolic Compounds
Phenolic compounds, such as Chlorogenic Acid (CGA), have garnered attention for their broad range of pharmacological effects. CGA is known for its antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension activities, and its ability to scavenge free radicals. It modulates lipid metabolism and glucose in metabolic disorders, potentially offering therapeutic roles in treating conditions like hepatic steatosis, cardiovascular disease, diabetes, and obesity. CGA's hepatoprotective effects and hypocholesterolemic influence highlight the diverse biological and pharmacological effects of phenolic compounds, suggesting similar research applications for related compounds such as "5-(Chloromethyl)-2-(phenylmethoxy)phenol 4-methylbenzenesulfonate" in natural safeguard food additives and synthetic antibiotic replacements (Naveed et al., 2018).
Environmental Impact and Degradation
Research on the environmental occurrence, toxicity, and degradation of antimicrobial compounds like triclosan (TCS) underscores the importance of studying the environmental impact of chemical compounds. TCS's partial elimination in sewage treatment plants and its detection in various environmental compartments raise concerns about its persistence and transformation into more toxic compounds. The study of such environmental behaviors and toxicities can inform the environmental risk assessment and management strategies for related chemical compounds, including "this compound" (Bedoux et al., 2012).
properties
IUPAC Name |
5-(chloromethyl)-2-phenylmethoxyphenol;4-methylbenzenesulfonic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClO2.C7H8O3S/c15-9-12-6-7-14(13(16)8-12)17-10-11-4-2-1-3-5-11;1-6-2-4-7(5-3-6)11(8,9)10/h1-8,16H,9-10H2;2-5H,1H3,(H,8,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMVEGQPTMRUOO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)COC2=C(C=C(C=C2)CCl)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21ClO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.